Cas no 10187-21-0 (1-(4-Hydroxyphenyl)pyrrolidine-2,5-dione)

1-(4-Hydroxyphenyl)pyrrolidine-2,5-dione Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-hydroxyphenyl)-2,5-Pyrrolidinedione
- 1-(4-hydroxyphenyl)pyrrolidine-2,5-dione
- 2,5-Pyrrolidinedione, 1-(4-hydroxyphenyl)-
- SWLPIQAFVWFMIR-UHFFFAOYSA-N
- MS-3070
- N-(4-hydroxyphenyl)succinimide
- DA-30975
- 10187-21-0
- DTXSID70359153
- Oprea1_336673
- AB00673688-01
- Z276376236
- SCHEMBL572883
- CS-0245953
- AKOS002845294
- SDCCGMLS-0065591.P001
- EN300-313983
- STK724066
- BBL011571
- MFCD00466649
- 1-(4-Hydroxyphenyl)pyrrolidine-2,5-dione
-
- MDL: MFCD00466649
- Inchi: InChI=1S/C10H9NO3/c12-8-3-1-7(2-4-8)11-9(13)5-6-10(11)14/h1-4,12H,5-6H2
- InChI Key: SWLPIQAFVWFMIR-UHFFFAOYSA-N
- SMILES: C1CC(=O)N(C1=O)C2=CC=C(C=C2)O
Computed Properties
- Exact Mass: 191.05827
- Monoisotopic Mass: 191.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.6Ų
- XLogP3: 0.1
Experimental Properties
- PSA: 57.61
- LogP: 1.11060
1-(4-Hydroxyphenyl)pyrrolidine-2,5-dione Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | B434723-25mg |
1-(4-Hydroxyphenyl)pyrrolidine-2,5-dione |
10187-21-0 | 25mg |
$ 70.00 | 2022-06-07 | ||
TRC | B434723-50mg |
1-(4-Hydroxyphenyl)pyrrolidine-2,5-dione |
10187-21-0 | 50mg |
$ 95.00 | 2022-06-07 | ||
Key Organics Ltd | MS-3070-1MG |
1-(4-hydroxyphenyl)dihydro-1H-pyrrole-2,5-dione |
10187-21-0 | >90% | 1mg |
£37.00 | 2025-02-09 | |
Enamine | EN300-313983-2.5g |
1-(4-hydroxyphenyl)pyrrolidine-2,5-dione |
10187-21-0 | 95% | 2.5g |
$400.0 | 2023-09-05 | |
Enamine | EN300-313983-5.0g |
1-(4-hydroxyphenyl)pyrrolidine-2,5-dione |
10187-21-0 | 95% | 5.0g |
$640.0 | 2023-02-25 | |
Key Organics Ltd | MS-3070-5MG |
1-(4-hydroxyphenyl)dihydro-1H-pyrrole-2,5-dione |
10187-21-0 | >90% | 5mg |
£46.00 | 2025-02-09 | |
1PlusChem | 1P0006A3-250mg |
2,5-Pyrrolidinedione, 1-(4-hydroxyphenyl)- |
10187-21-0 | 95% | 250mg |
$212.00 | 2023-12-27 | |
1PlusChem | 1P0006A3-2.5g |
2,5-Pyrrolidinedione, 1-(4-hydroxyphenyl)- |
10187-21-0 | 95% | 2.5g |
$557.00 | 2023-12-27 | |
Enamine | EN300-313983-10g |
1-(4-hydroxyphenyl)pyrrolidine-2,5-dione |
10187-21-0 | 95% | 10g |
$1020.0 | 2023-09-05 | |
A2B Chem LLC | AA07339-10mg |
1-(4-Hydroxyphenyl)pyrrolidine-2,5-dione |
10187-21-0 | >90% | 10mg |
$241.00 | 2024-01-05 |
1-(4-Hydroxyphenyl)pyrrolidine-2,5-dione Related Literature
-
Carr Hoi Yi Ho,Huanyang Cao,Yong Lu,Tsz-Ki Lau,Sin Hang Cheung,Ho-Wa Li,Hang Yin,Ka Lok Chiu,Lik-Kuen Ma,Yuanhang Cheng,Sai-Wing Tsang,Xinhui Lu,Shu Kong So,Beng S. Ong J. Mater. Chem. A, 2017,5, 23662-23670
-
Liuyang Zhang,Xianqiao Wang Phys. Chem. Chem. Phys., 2014,16, 2981-2988
-
Javier Galbán,Susana de Marcos,Isabel Sanz,Carlos Ubide,Juan Zuriarrain Analyst, 2010,135, 564-569
-
Hai-Li Zhang,Ya Liu,Guo-Song Lai,Yu-Mei Huang Analyst, 2009,134, 2141-2146
-
Junwei Yang,Moyun Chen,Ji Ma,Wei Huang,Haoyun Zhu,Yuli Huang,Weizhi Wang J. Mater. Chem. C, 2015,3, 10074-10078
-
Giacomo E. M. Crisenza,Elizabeth M. Dauncey,John F. Bower Org. Biomol. Chem., 2016,14, 5820-5825
-
Mrinmoy Maiti,Shin A Yoon,Yujin Cha,K. K. Athul,Sankarprasad Bhuniya,Min Hee Lee Chem. Commun., 2021,57, 9614-9617
-
10. Calmagite dyeoxidation using in situ generated hydrogen peroxide catalysed by manganese(ii) ionsTippu S. Sheriff,Steven Cope,Mmaezi Ekwegh Dalton Trans., 2007, 5119-5122
Additional information on 1-(4-Hydroxyphenyl)pyrrolidine-2,5-dione
1-(4-Hydroxyphenyl)pyrrolidine-2,5-dione: A Comprehensive Overview
1-(4-Hydroxyphenyl)pyrrolidine-2,5-dione, also known by its CAS number 10187-21-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring a pyrrolidine-2,5-dione ring fused with a hydroxyphenyl group, has garnered attention due to its diverse applications and potential therapeutic benefits. Recent studies have further elucidated its properties, making it a focal point in both academic and industrial research.
The structure of 1-(4-Hydroxyphenyl)pyrrolidine-2,5-dione comprises a five-membered ring system with two ketone groups at positions 2 and 5. The hydroxyphenyl group attached at position 4 introduces hydrophilic properties, enhancing its solubility and bioavailability. This structural feature also plays a crucial role in its interaction with biological systems, as highlighted in recent studies exploring its pharmacokinetics and pharmacodynamics.
Recent research has focused on the synthesis of 1-(4-Hydroxyphenyl)pyrrolidine-2,5-dione, with innovative methods being developed to improve yield and efficiency. For instance, microwave-assisted synthesis has been employed to accelerate the formation of the pyrrolidine ring, while maintaining the integrity of the hydroxyphenyl substituent. These advancements not only streamline production but also pave the way for large-scale manufacturing, which is essential for its potential use in pharmaceutical applications.
The biological activity of 1-(4-Hydroxyphenyl)pyrrolidine-2,5-dione has been extensively studied. It exhibits potent antioxidant properties, as demonstrated in experiments involving free radical scavenging assays. Additionally, it has shown promise as an anti-inflammatory agent, with studies indicating its ability to inhibit key inflammatory pathways such as COX-2 and NF-kB. These findings underscore its potential as a lead compound in the development of novel anti-inflammatory drugs.
In the realm of drug discovery, 1-(4-Hydroxyphenyl)pyrrolidine-2,5-dione has been investigated for its role in modulating cellular signaling pathways. Recent studies have revealed its ability to interact with protein kinases, suggesting its potential as a therapeutic agent in conditions such as cancer and neurodegenerative diseases. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system-related therapies.
The application of 1-(4-Hydroxyphenyl)pyrrolidine-2,5-dione extends beyond pharmacology into materials science. Its unique chemical properties make it a valuable component in the synthesis of advanced materials such as polymers and nanoparticles. For example, it has been used as a building block in the creation of stimuli-responsive materials that can respond to environmental changes such as pH or temperature.
In terms of safety and regulatory considerations, 1-(4-Hydroxyphenyl)pyrrolidine-2,5-dione has undergone rigorous testing to assess its toxicity profile. Studies indicate that it exhibits low toxicity at therapeutic doses, making it suitable for use in pharmaceutical formulations. However, further long-term studies are required to fully understand its safety profile and potential for chronic use.
The future prospects for 1-(4-Hydroxyphenyl)pyrrolidine-2,5-dione are promising. With ongoing research into its therapeutic potential and material applications, this compound is poised to play a significant role in advancing both medicine and materials science. Its unique structure and versatile properties make it a valuable asset in the chemical arsenal of researchers worldwide.
10187-21-0 (1-(4-Hydroxyphenyl)pyrrolidine-2,5-dione) Related Products
- 79557-03-2(1-(4-HYDROXYPHENYL)PIPERIDIN-2-ONE)
- 1486006-34-1(Ethyl 5-bromo-2-methyl-3-nitrobenzoate)
- 37854-59-4(RO 08-2750)
- 1609047-47-3(4-bromo-2-(trifluoromethyl)benzothiophene)
- 32387-56-7(5-Chloro-2’-deoxycytidine)
- 1143461-60-2(2-Chloro-5-(4-fluorophenyl)-1-pentene)
- 575-75-7(Toldimfos Sodium)
- 1805368-96-0(4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine)
- 2549055-35-6(2-(1-{[4-(Methylsulfanyl)phenyl]methyl}-octahydropyrrolo[2,3-c]pyrrol-5-yl)pyridine)
- 2090722-09-9(1H-Indole-5-carbonitrile, 3-(3-aminobutyl)-)




